Cas no 1497312-66-9 (3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride)

• Product Name: 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride
• CAS No: 1497312-66-9
• MF: C₇H₁₀ClNO₃S
• MW: 223.677199840546
• CID: 6580194
• PubChem ID: 165588865
• Update Time: 2025-06-13

3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride
• 1497312-66-9
• EN300-1612359
• 3-oxo-8-azabicyclo[3.2.1]octane-8-sulfonyl chloride

• Inchi： 1S/C7H10ClNO3S/c8-13(11,12)9-5-1-2-6(9)4-7(10)3-5/h5-6H,1-4H2
• InChI Key： UVHYPWNFVSXQDX-UHFFFAOYSA-N
• SMILES： ClS(N1C2CC(CC1CC2)=O)(=O)=O

Computed Properties

• Exact Mass: 223.0069920g/mol
• Monoisotopic Mass: 223.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride

Professional Introduction to 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride (CAS No. 1497312-66-9)

3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1497312-66-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic sulfonamides, characterized by its unique structural framework and functional properties. The presence of both a sulfonyl chloride group and an azabicyclo structure makes it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The structural motif of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride consists of a bicyclic system with an eight-membered ring containing three distinct heteroatoms: oxygen, nitrogen, and sulfur. This arrangement imparts remarkable steric and electronic properties to the molecule, making it an attractive scaffold for drug design. The sulfonyl chloride functionality is particularly noteworthy, as it serves as a reactive handle for further chemical modifications, enabling the facile introduction of various substituents into the molecular structure.

In recent years, there has been a surge in research focused on the development of bicyclic sulfonamides as pharmacophores due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity towards biological targets. Studies have demonstrated that compounds featuring this structural motif can interact with enzymes and receptors in unique ways, potentially leading to the discovery of new therapeutic interventions. For instance, derivatives of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride have been investigated for their antimicrobial and anti-inflammatory properties, highlighting the compound's promising role in drug discovery.

The synthesis of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include cyclization reactions to form the azabicyclo framework, followed by functionalization with a sulfonyl chloride group. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to optimize these reactions, resulting in more efficient and scalable production methods.

One of the most compelling aspects of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride is its potential as a building block for the development of novel therapeutics. Researchers have leveraged its reactive sulfonyl chloride group to introduce diverse functional groups, including amines, alcohols, and thiols, thereby generating libraries of derivatives with tailored biological activities. These derivatives have been screened for various pharmacological effects, including antitumor, antiviral, and anti-inflammatory properties.

Recent advancements in computational chemistry have further enhanced the utility of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride in drug design. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level, providing valuable guidance for structure optimization. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds with improved efficacy and reduced toxicity.

The pharmaceutical industry has taken note of the potential applications of 3-oxo-8-azabicyclo3.2.1octane-8-sulfonyl chloride, leading to several ongoing clinical trials and preclinical studies aimed at evaluating its therapeutic efficacy in various disease models. These studies are expected to provide critical insights into the compound's mechanism of action and its potential as a lead candidate for new drug candidates.

In conclusion,3-oxyo-octanone derivative CAS 1497312669 stands out as a significant compound in modern pharmaceutical research due to its unique structural features and versatile reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs worldwide.